Cas no 1023307-42-7 (3-chloropyridazine-4-carboxylic acid)

3-chloropyridazine-4-carboxylic acid structure
1023307-42-7 structure
Product Name:3-chloropyridazine-4-carboxylic acid
CAS No:1023307-42-7
MF:C5H3ClN2O2
MW:158.542519807816
MDL:MFCD13193443
CID:1028203
PubChem ID:21780772
Update Time:2025-04-20

3-chloropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-Pyridazinecarboxylic acid
    • 3-Chloro-pyridazine-4-carboxylic acid
    • 3-Chloropyridazine-4-carboxylic acid
    • QC-5748
    • X8609
    • 3-Chloropyridazine-4-carboxylicacid
    • J-512335
    • P11658
    • DTXSID10617946
    • Z1255436538
    • DB-058797
    • 1023307-42-7
    • 4-Pyridazinecarboxylic acid, 3-chloro-
    • SB18635
    • MFCD13193443
    • AKOS022905935
    • CS-0056869
    • AS-51003
    • DIIPMDIMBLOAHA-UHFFFAOYSA-N
    • EN300-147326
    • SCHEMBL1623759
    • 3-chloropyridazine-4-carboxylic acid
    • MDL: MFCD13193443
    • Inchi: 1S/C5H3ClN2O2/c6-4-3(5(9)10)1-2-7-8-4/h1-2H,(H,9,10)
    • InChI Key: DIIPMDIMBLOAHA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=CN=N1

Computed Properties

  • Exact Mass: 157.98800
  • Monoisotopic Mass: 157.9883050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • PSA: 63.08000
  • LogP: 0.82820

3-chloropyridazine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1096814-100mg
3-chloropyridazine-4-carboxylic acid
1023307-42-7 97%
100mg
$215 2024-07-21
eNovation Chemicals LLC
Y1096814-250MG
3-chloropyridazine-4-carboxylic acid
1023307-42-7 97%
250mg
$325 2024-07-21
eNovation Chemicals LLC
Y1096814-500MG
3-chloropyridazine-4-carboxylic acid
1023307-42-7 97%
500mg
$545 2024-07-21
eNovation Chemicals LLC
Y1096814-1G
3-chloropyridazine-4-carboxylic acid
1023307-42-7 97%
1g
$815 2024-07-21
eNovation Chemicals LLC
Y1096814-5G
3-chloropyridazine-4-carboxylic acid
1023307-42-7 97%
5g
$2455 2024-07-21
eNovation Chemicals LLC
Y1096814-10G
3-chloropyridazine-4-carboxylic acid
1023307-42-7 97%
10g
$4090 2024-07-21
Chemenu
CM461241-100mg
4-Pyridazinecarboxylic acid, 3-chloro-
1023307-42-7 95%+
100mg
$242 2023-03-07
Chemenu
CM461241-250mg
4-Pyridazinecarboxylic acid, 3-chloro-
1023307-42-7 95%+
250mg
$404 2023-03-07
Chemenu
CM461241-1g
4-Pyridazinecarboxylic acid, 3-chloro-
1023307-42-7 95%+
1g
$1208 2023-03-07
Enamine
EN300-147326-0.05g
3-chloropyridazine-4-carboxylic acid
1023307-42-7 85%
0.05g
$293.0 2023-06-06
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.